2-n-butyl-4-chloro-1-(2-chlorobenzyl)imidazole-5-acetic acid
2-n-butyl-4-chloro-1-(2-chlorobenzyl)imidazole-5-acetic acid
Brand Name:
Vulcanchem
CAS No.:
118393-93-4
VCID:
VC0037458
InChI:
InChI=1S/C16H18Cl2N2O2.Na/c1-2-3-8-14-19-16(18)13(9-15(21)22)20(14)10-11-6-4-5-7-12(11)17;/h4-7H,2-3,8-10H2,1H3,(H,21,22);/q;+1/p-1
SMILES:
CCCCC1=NC(=C(N1CC2=CC=CC=C2Cl)CC(=O)[O-])Cl.[Na+]
Molecular Formula:
C16H17Cl2N2NaO2
Molecular Weight:
363.2 g/mol
2-n-butyl-4-chloro-1-(2-chlorobenzyl)imidazole-5-acetic acid
CAS No.: 118393-93-4
Main Products
VCID: VC0037458
Molecular Formula: C16H17Cl2N2NaO2
Molecular Weight: 363.2 g/mol
CAS No. | 118393-93-4 |
---|---|
Product Name | 2-n-butyl-4-chloro-1-(2-chlorobenzyl)imidazole-5-acetic acid |
Molecular Formula | C16H17Cl2N2NaO2 |
Molecular Weight | 363.2 g/mol |
IUPAC Name | sodium;2-[2-butyl-5-chloro-3-[(2-chlorophenyl)methyl]imidazol-4-yl]acetate |
Standard InChI | InChI=1S/C16H18Cl2N2O2.Na/c1-2-3-8-14-19-16(18)13(9-15(21)22)20(14)10-11-6-4-5-7-12(11)17;/h4-7H,2-3,8-10H2,1H3,(H,21,22);/q;+1/p-1 |
Standard InChIKey | UISHOHGMISMAQN-UHFFFAOYSA-M |
Isomeric SMILES | CCCCC1=NC(=C(N1CC2=CC=CC=C2Cl)CC(=O)[O-])Cl.[Na+] |
SMILES | CCCCC1=NC(=C(N1CC2=CC=CC=C2Cl)CC(=O)[O-])Cl.[Na+] |
Canonical SMILES | CCCCC1=NC(=C(N1CC2=CC=CC=C2Cl)CC(=O)[O-])Cl.[Na+] |
Synonyms | 2-n-butyl-4-chloro-1-(2-chlorobenzyl)imidazole-5-acetic acid S 8307 S-8307 |
PubChem Compound | 23676447 |
Last Modified | Nov 11 2021 |
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